BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Pulse-
Chase Analysis with 15N-Thymidine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Thymidine 5-monophosphate-

Compound Name:
15N2

Cat. No.: B15555485

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pulse-chase analysis is a powerful technique used to study the dynamics of biological
processes over time. This method involves exposing cells or organisms to a labeled molecule
(the "pulse™) for a brief period, followed by the addition of an excess of the same, unlabeled
molecule (the "chase"). This allows researchers to track the metabolic fate of the labeled cohort
of molecules. When combined with stable isotope labeling using 15N-thymidine and analysis
by mass spectrometry, this technique offers a precise and quantitative method to study DNA
synthesis, cell proliferation, and cell turnover without the safety concerns associated with
radioactive isotopes.[1][2]

15N-thymidine is a non-radioactive, stable isotope-labeled version of thymidine, a fundamental
component of DNA.[3] During the S-phase of the cell cycle, proliferating cells incorporate 15N-
thymidine into their newly synthesized DNA.[3] By tracking the incorporation of 15N over time,
researchers can gain valuable insights into the kinetics of DNA replication and the effects of
various stimuli, including therapeutic agents, on this process.[4] This approach is particularly
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valuable in drug development for assessing the efficacy of cytostatic or cytotoxic compounds
that target DNA synthesis.

Applications in Research and Drug Development

o Quantification of Cell Proliferation: Determine the rate of DNA synthesis and cell division in
response to growth factors, signaling molecules, or other stimuli.

Evaluation of Anti-Cancer Drug Efficacy: Assess the cytostatic or cytotoxic effects of novel
therapeutic compounds by measuring their impact on DNA replication in cancer cell lines.[5]

DNA Repair Studies: In conjunction with DNA-damaging agents, this method can be adapted
to study the dynamics of DNA repair mechanisms.

Cell Fate and Turnover Analysis: Track the lineage and lifespan of specific cell populations in
complex tissues.[1]

Principle of the Experiment

The experimental workflow consists of three main stages: the pulse, the chase, and the
analysis.

Pulse: Cultured cells are incubated for a defined period with a medium containing 15N-
thymidine. During this time, cells undergoing DNA replication will incorporate the 15N-labeled
nucleoside into their DNA.

Chase: The 15N-thymidine-containing medium is removed and replaced with a medium
containing a high concentration of unlabeled ("light") 14N-thymidine. This effectively prevents
the further incorporation of the 15N label, allowing the fate of the initially labeled DNA to be
tracked over time.

Analysis: At various time points during the chase, cells are harvested, and their genomic
DNA is extracted and purified. The DNA is then enzymatically or chemically hydrolyzed into
individual nucleosides. The ratio of 15N-thymidine to 14N-thymidine is quantified using highly
sensitive mass spectrometry techniques, such as liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[6]
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Caption: Workflow of 15N-thymidine pulse-chase analysis.
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Caption: Incorporation of 15N-thymidine into DNA.

Experimental Protocols
Protocol 1: In Vitro Pulse-Chase with 15N-Thymidine

This protocol is designed for adherent or suspension cells in culture.
Materials:

o Cell line of interest (e.g., a cancer cell line for drug studies)

o Complete cell culture medium

o Phosphate-buffered saline (PBS)

e 15N-Thymidine (Cambridge Isotope Laboratories, Inc. or equivalent)
o Unlabeled thymidine (Sigma-Aldrich or equivalent)

o DNA extraction kit (e.g., Qiagen DNeasy Blood & Tissue Kit)

e Nuclease P1

o Alkaline Phosphatase

o LC-MS grade water and acetonitrile

Formic acid

Procedure:

o Cell Seeding: Seed cells at a density that will ensure they are in the logarithmic growth
phase at the start of the experiment (typically 60-70% confluency for adherent cells).[7]
Prepare enough plates or flasks for all time points, including a T=0 control.

e Pulse:
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o Prepare the "pulse medium" by supplementing complete culture medium with 10 uM 15N-
thymidine. The optimal concentration may vary between cell lines and should be
determined empirically.

o Aspirate the standard medium from the cells, wash once with pre-warmed PBS, and add
the pulse medium.

o Incubate the cells for a defined "pulse" period. For measuring rapid changes in DNA
synthesis, a short pulse of 1-4 hours is recommended. For cell turnover studies, a longer
pulse may be necessary.

e Chase:

o Prepare the "chase medium" by supplementing complete culture medium with a 10- to
100-fold excess of unlabeled thymidine (e.g., 100 pM to 1 mM). This high concentration
competitively inhibits the incorporation of any remaining 15N-thymidine.

o At the end of the pulse period, aspirate the pulse medium, wash the cells twice with pre-
warmed PBS to remove residual 15N-thymidine, and add the chase medium.[8] This
marks the beginning of the chase (T=0).

o Time-Course Harvesting:
o Immediately harvest the T=0 time point.

o Incubate the remaining cells and harvest them at subsequent time points (e.g., 2, 4, 8, 12,
24 hours). The choice of time points will depend on the expected rate of DNA synthesis
and turnover in the chosen cell line.

o To harvest, wash cells with cold PBS, and proceed to DNA extraction.
e DNA Extraction:

o Extract genomic DNA from the cell pellets using a commercial kit according to the
manufacturer's instructions. Ensure high purity and integrity of the DNA.

o DNA Hydrolysis to Nucleosides:
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o Quantify the extracted DNA (e.g., using a NanoDrop spectrophotometer).

o Digest 0.5-1 pg of DNA per sample. A common method involves a two-step enzymatic
hydrolysis:

» First, incubate the DNA with Nuclease P1 at 37°C for at least 1 hour.
» Then, add Alkaline Phosphatase and incubate for another hour at 37°C.

o Alternatively, acid hydrolysis with formic acid can be used, which breaks the DNA down to
its constituent nucleobases.[9][10]

e LC-MS/MS Analysis:

o Analyze the hydrolyzed samples by LC-MS/MS. Use a method optimized for the
separation and detection of thymidine.

o Monitor the mass-to-charge ratios (m/z) for both unlabeled thymidine (14N-dT) and 15N-
labeled thymidine (15N-dT).[6]

o Generate a standard curve using known concentrations of 15N-thymidine and unlabeled
thymidine to ensure accurate quantification.

Protocol 2: Experimental Design for Anti-Cancer Drug
Evaluation

This protocol outlines how to use the 15N-thymidine pulse-chase assay to evaluate the efficacy
of a novel cytostatic drug.

Objective: To determine if "Drug X" inhibits DNA synthesis in a cancer cell line.
Experimental Groups:
» Vehicle Control: Cells treated with the vehicle (e.g., DMSO) in which the drug is dissolved.

e Drug X Treated: Cells treated with the desired concentration of Drug X.
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» Positive Control (Optional): Cells treated with a known inhibitor of DNA synthesis (e.g.,
Aphidicolin).

Procedure:

e Pre-treatment: Seed cells as described in Protocol 1. Once the cells reach the desired
confluency, treat them with either the vehicle or Drug X for a predetermined period (e.g., 24
hours) before starting the pulse-chase experiment.

e Pulse-Chase: Perform the pulse-chase experiment as detailed in Protocol 1 on all
experimental groups. The pulse and chase media should also contain the respective vehicle

or drug.

o Data Collection and Analysis: Harvest cells at various time points during the chase (e.g., O,
4, 8, 24 hours). Extract and analyze the DNA as described.

o Expected Outcome:

o In the Vehicle Control group, you would expect to see a high level of 15N incorporation at
T=0, which gradually decreases over the chase period as cells divide and the labeled DNA
is diluted.

o Inthe Drug X Treated group, if the drug is an effective inhibitor of DNA synthesis, you
would expect to see significantly lower incorporation of 15N-thymidine during the pulse
phase compared to the vehicle control. The rate of decrease during the chase might also
be affected, depending on the drug's mechanism of action.

Data Presentation and Analysis

The primary output from the LC-MS/MS analysis is the ratio of the peak areas for 15N-
thymidine and 14N-thymidine. This can be used to calculate the percentage of 15N enrichment.

Calculation of 15N Enrichment:

e Atom Percent Excess (APE) is a common metric. It is calculated as the percentage of 15N in
the sample minus the natural abundance of 15N (~0.37%).
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o The fractional synthesis rate (FSR) of DNA, which reflects the percentage of new DNA
synthesized over a period, can be calculated. The FSR can be determined by measuring the
incorporation of the 15N label into DNA over time.[11]

FSR (%/hour) = (APE of DNA at time t / APE of precursor at time t) * (1 /t) * 100
Where:

o APE of DNA at time t is the atom percent excess of 15N in the thymidine from the extracted
DNA at a given time point.

o APE of precursor is the atom percent excess of 15N in the intracellular thymidine pool, which
is often assumed to be equivalent to the enrichment of the 15N-thymidine in the pulse
medium.

e tis the duration of the pulse in hours.

Sample Data Tables

The following tables present hypothetical data from an experiment evaluating the effect of an
anti-cancer drug on DNA synthesis in a cancer cell line.

Table 1: 15N-Thymidine Enrichment in DNA Following a 4-Hour Pulse

. Vehicle Control (% 15N Drug X Treated (% 15N
Chase Time (hours) . )
Enrichment) Enrichment)
0 152+1.1 35204
4 12.8+0.9 3.1+0.3
8 9.5+£0.7 28+0.3
24 41+05 20x0.2

Table 2: Calculated DNA Fractional Synthesis Rate (FSR)

Assuming a 4-hour pulse with 99% 15N-thymidine enrichment in the medium.
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Treatment Group FSR (% new DNA per hour)
Vehicle Control 3.84
Drug X Treated 0.88

Interpretation: The data in Table 1 shows a significantly lower incorporation of 15N-thymidine in
the Drug X treated cells at the T=0 time point, indicating a strong inhibition of DNA synthesis
during the pulse period. Table 2 quantifies this effect, showing that the DNA synthesis rate in
the presence of Drug X is reduced by approximately 77% compared to the control. The gradual
decrease in enrichment during the chase period in the control group reflects the dilution of the
15N label as cells divide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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